Cas no 1638221-51-8 (5-Bromo-1-ethyl-3-methyl-1H-1,2,4-triazole)

• Product Name: 5-Bromo-1-ethyl-3-methyl-1H-1,2,4-triazole
• CAS No: 1638221-51-8
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD26938949
• CID: 4610108
• Update Time: 2023-08-09

5-Bromo-1-ethyl-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethyl-3-methyl-1H-1,2,4-triazole
• 5-bromo-1-ethyl-3-methyl-1,2,4-triazole
• 1H-1,2,4-triazole, 5-bromo-1-ethyl-3-methyl-

• MDL： MFCD26938949
• Inchi： 1S/C5H8BrN3/c1-3-9-5(6)7-4(2)8-9/h3H2,1-2H3
• InChI Key： ZKXNTLIIWBGSFM-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides